(2-Ethoxynaphthalen-1-yl)(4-methoxy-[1,4'-bipiperidin]-1'-yl)methanone
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Overview
Description
The compound seems to be a complex organic molecule that likely contains a naphthalene core, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings . The molecule also appears to have ethoxy, methoxy, and bipiperidinyl functional groups .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as 4-methoxy-1-naphthol can be synthesized through various methods, including gold-catalyzed annulation reactions .Molecular Structure Analysis
The molecular structure of this compound is likely complex due to the presence of multiple functional groups. For instance, a compound with a similar functional group, Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-, has a molecular weight of 166.1739 .Chemical Reactions Analysis
The compound may undergo various chemical reactions depending on the conditions. For example, 4-methoxy-1-naphthol can undergo oxidation in the presence of platinum catalysts .Scientific Research Applications
Crystallography and Molecular Structure
Research on compounds with structures similar to (2-Ethoxynaphthalen-1-yl)(4-methoxy-[1,4'-bipiperidin]-1'-yl)methanone highlights their significance in crystallography and molecular structure elucidation. For instance, the crystal structure analysis of derivatives allows for a deeper understanding of molecular interactions and can be pivotal in the design of materials with desired physical and chemical properties (Benites et al., 2016).
Nonlinear Optical Materials
Derivatives have been synthesized and analyzed for their potential as nonlinear optical (NLO) materials. The synthesis of specific piperidine derivatives, for example, has led to the discovery of compounds with promising NLO properties, suitable for various opto-electronic applications (Revathi et al., 2018).
Synthetic Methodology and Chemical Synthesis
Compounds within this chemical class are explored for their synthetic utility. The synthesis of xanthones and related products from similar structures demonstrates the compound's role in facilitating novel organic reactions, contributing to the development of new synthetic methodologies (Johnson et al., 2010).
Analytical Chemistry Applications
The derivatization of thiols using related compounds for high-performance liquid chromatography (HPLC) analysis is an application in analytical chemistry. This enables the selective and sensitive detection of biologically important thiols, showcasing the compound's utility in enhancing analytical methods (Gatti et al., 1990).
Future Directions
Properties
IUPAC Name |
(2-ethoxynaphthalen-1-yl)-[4-(4-methoxypiperidin-1-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N2O3/c1-3-29-22-9-8-18-6-4-5-7-21(18)23(22)24(27)26-14-10-19(11-15-26)25-16-12-20(28-2)13-17-25/h4-9,19-20H,3,10-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGXIYNLQHFTVRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C2=CC=CC=C2C=C1)C(=O)N3CCC(CC3)N4CCC(CC4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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